3-{3-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}-N-(2,6-dimethylphenyl)propanamide

• Molecular Formula: C21H20N4O2S2
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 3-[3-(1,3-benzothiazol-2-ylsulfanylmethyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)propanamide
• InChI: InChI=1S/C21H20N4O2S2/c1-13-6-5-7-14(2)20(13)24-18(26)10-11-19-23-17(25-27-19)12-28-21-22-15-8-3-4-9-16(15)29-21/h3-9H,10-12H2,1-2H3,(H,24,26)
• InChI Key: YGAODLSCCQYUEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCC2=NC(=NO2)CSC3=NC4=CC=CC=C4S3

Description

3-{3-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}-N-(2,6-dimethylphenyl)propanamide is a complex organic compound that features a benzothiazole moiety, an oxadiazole ring, and a propanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{3-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}-N-(2,6-dimethylphenyl)propanamide typically involves multiple steps. One common approach is to start with the preparation of the benzothiazole moiety, followed by the formation of the oxadiazole ring, and finally the attachment of the propanamide group. The reaction conditions often involve the use of solvents like THF (tetrahydrofuran) and reagents such as morpholine .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-{3-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}-N-(2,6-dimethylphenyl)propanamide can undergo various types of chemical reactions, including:

Nucleophilic substitution: The benzothiazole moiety can act as a nucleofuge, allowing for substitution reactions with oxygen and nitrogen nucleophiles.

Oxidation and reduction:

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include:

Morpholine: Used in the synthesis of the benzothiazole moiety.

THF (tetrahydrofuran): A common solvent used in various steps of the synthesis.

Major Products Formed

The major products formed from the reactions involving this compound depend on the specific reaction conditions and reagents used. For example, nucleophilic substitution reactions can lead to the formation of derivatives with different substituents on the benzothiazole moiety .

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly as an inhibitor of specific enzymes or receptors.

Materials Science: The compound’s properties may be useful in the development of new materials with specific electronic or optical characteristics.

Organic Synthesis: The compound can serve as a building block for the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 3-{3-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}-N-(2,6-dimethylphenyl)propanamide is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its benzothiazole and oxadiazole moieties. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

3-(1,3-Benzothiazol-2-ylsulfanyl)-1,2,6-thiadiazinones: These compounds share the benzothiazole moiety and exhibit similar reactivity with nucleophiles.

Benzothiazole derivatives: Various benzothiazole derivatives have been studied for their biological activities and synthetic applications.

Uniqueness

The uniqueness of 3-{3-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}-N-(2,6-dimethylphenyl)propanamide lies in its combination of the benzothiazole, oxadiazole, and propanamide groups, which confer distinct chemical and biological properties.